4-methoxy-N-(3-nitrophenyl)benzamide

• Molecular Formula: C14H12N2O4
• Molecular Weight: 272.26g/mol
• IUPAC Name: 4-methoxy-N-(3-nitrophenyl)benzamide
• InChI: InChI=1S/C14H12N2O4/c1-20-13-7-5-10(6-8-13)14(17)15-11-3-2-4-12(9-11)16(18)19/h2-9H,1H3,(H,15,17)
• InChI Key: LIBZVTMLPNDDQD-UHFFFAOYSA-N
• SMILES: COC1=CC=C(C=C1)C(=O)NC2=CC(=CC=C2)[N+](=O)[O-]

Description

4-Methoxy-N-(3-nitrophenyl)benzamide is a benzamide derivative characterized by a 4-methoxybenzoyl group linked via an amide bond to a 3-nitrophenyl substituent. The compound’s structure combines electron-donating (methoxy) and electron-withdrawing (nitro) groups, influencing its electronic properties, solubility, and reactivity.

The nitro group at the meta position on the phenyl ring enhances intermolecular interactions, such as hydrogen bonding and π-π stacking, which are critical in determining crystallographic behavior (e.g., dihedral angles between aromatic rings, as observed in for a related nitrobenzamide) .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Substituent Effects on Physical and Chemical Properties

The following table compares 4-methoxy-N-(3-nitrophenyl)benzamide with structurally analogous benzamides, highlighting substituent variations and their impacts:

Compound Name	Substituents (Benzamide/Phenyl)	Molecular Formula	Molecular Weight	Key Structural Features	Evidence ID
4-Methoxy-N-(3-nitrophenyl)benzamide	4-OCH₃ / 3-NO₂	C₁₄H₁₂N₂O₄	272.26 g/mol	Meta-nitro group induces non-planar conformation; intramolecular C–H···O hydrogen bonds
4-Bromo-N-(2-nitrophenyl)benzamide	4-Br / 2-NO₂	C₁₃H₉BrN₂O₂	321.13 g/mol	Ortho-nitro group; asymmetric unit with two molecules; dihedral angle 82.32° between rings
4-Methoxy-N-(4-methylcyclohexyl)benzamide	4-OCH₃ / 4-methylcyclohexyl	C₁₅H₂₁NO₂	247.33 g/mol	Aliphatic cyclohexyl group enhances lipophilicity (logP ~2.66)
4-Methoxy-N-(3-methylphenyl)benzamide	4-OCH₃ / 3-CH₃	C₁₅H₁₅NO₂	241.29 g/mol	Methyl group at meta position reduces polarity; CAS 60561-71-9
2-Nitro-N-(4-nitrophenyl)benzamide	2-NO₂ / 4-NO₂	C₁₃H₉N₃O₄	287.23 g/mol	Dual nitro groups; orthorhombic crystal system (space group P212121)

Key Observations:

Nitro Group Position: The meta-nitro group in 4-methoxy-N-(3-nitrophenyl)benzamide results in a dihedral angle of ~82° between aromatic rings, promoting non-planar conformations and intramolecular hydrogen bonds . In contrast, the ortho-nitro isomer (e.g., 4-bromo-N-(2-nitrophenyl)benzamide) exhibits similar angular distortion but forms distinct crystal packing due to intermolecular N–H···O interactions . Dual nitro groups (e.g., 2-nitro-N-(4-nitrophenyl)benzamide) increase molecular rigidity and stabilize 3D crystal networks .

Lipophilicity and Solubility: Aliphatic substituents (e.g., 4-methylcyclohexyl in ) increase logP values (~2.66), enhancing membrane permeability compared to nitro-substituted derivatives . Polar nitro groups reduce solubility in non-polar solvents but improve interactions in biological systems (e.g., as seen in nitazoxanide derivatives in ) .

Crystallographic and Spectroscopic Insights

• Crystal Packing : The title compound’s nitro group orientation (e.g., dihedral angles of 1.97°–15.73° in ) influences lattice stability through hydrogen bonding and van der Waals interactions .
• Spectroscopic Characterization: FTIR and NMR data for similar compounds (e.g., ) confirm the presence of amide C=O stretches (~1650 cm⁻¹) and methoxy C–O vibrations (~1250 cm⁻¹), which are diagnostic for structural validation .